![molecular formula C15H9ClN4 B2515454 3-(3-Chlorophenyl)-[1,2,4]triazolo[4,3-c]quinazoline CAS No. 339025-79-5](/img/structure/B2515454.png)
3-(3-Chlorophenyl)-[1,2,4]triazolo[4,3-c]quinazoline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“3-(3-Chlorophenyl)-[1,2,4]triazolo[4,3-c]quinazoline” is a chemical compound with the molecular formula C15H9ClN4. It has a molecular weight of 280.71 . This compound belongs to the class of quinazoline derivatives, which are known for their significant biological activities .
Synthesis Analysis
The synthesis of triazoloquinazoline derivatives often involves the oxidative cyclization of hydrazones with bromine in glacial acetic acid at room temperature . In some cases, aromatic nucleophilic substitution reactions are used .Molecular Structure Analysis
The molecular structure of “3-(3-Chlorophenyl)-[1,2,4]triazolo[4,3-c]quinazoline” consists of a quinazoline core with a triazole ring fused at positions 4 and 3. The 3-position of the triazole ring is further substituted with a chlorophenyl group .Scientific Research Applications
DNA Intercalators and Topoisomerase II Inhibitors
A series of 1,2,4-triazolo[4,3-c]quinazoline derivatives, including “3-(3-Chlorophenyl)-[1,2,4]triazolo[4,3-c]quinazoline”, have been designed and synthesized as potential DNA intercalators and topoisomerase II inhibitors . These compounds have shown cytotoxic effects against various cancer cell lines .
Anticancer Agents
Triazoloquinazoline derivatives have demonstrated a variety of biological applications, including anticancer activity . They have shown potential in the treatment of various types of cancer .
Anti-Inflammatory Agents
Triazoloquinazoline derivatives have also shown potential as anti-inflammatory agents . This suggests that they could be used in the treatment of diseases characterized by inflammation.
Antimicrobial Agents
These compounds have demonstrated antimicrobial activity , suggesting potential use in the treatment of various bacterial and fungal infections.
Antiviral Agents
Triazoloquinazoline derivatives have shown antiviral activity , indicating potential use in the treatment of various viral infections.
Antihypertensive Agents
These compounds have demonstrated antihypertensive activity , suggesting potential use in the management of high blood pressure.
Anticonvulsant Agents
Some triazoloquinazoline derivatives have demonstrated anticonvulsant activity , suggesting potential use in the treatment of epilepsy and other seizure disorders.
Optoelectronics
Quinazoline derivatives, including triazoloquinazoline, have potential applications in optoelectronics . This suggests that they could be used in the development of devices such as organic light-emitting diodes (OLEDs) .
Mechanism of Action
Target of Action
The primary targets of 3-(3-Chlorophenyl)-[1,2,4]triazolo[4,3-c]quinazoline are c-Met and VEGFR-2 kinases . These kinases play a crucial role in cell signaling pathways, particularly those involved in cell growth, survival, and angiogenesis .
Mode of Action
3-(3-Chlorophenyl)-[1,2,4]triazolo[4,3-c]quinazoline interacts with its targets by inhibiting their activities . This inhibition disrupts the normal functioning of the kinases, leading to changes in the cell signaling pathways they are involved in .
Biochemical Pathways
The inhibition of c-Met and VEGFR-2 kinases by 3-(3-Chlorophenyl)-[1,2,4]triazolo[4,3-c]quinazoline affects several biochemical pathways. These include pathways involved in cell growth, survival, and angiogenesis . The disruption of these pathways can lead to the inhibition of cancer cell proliferation and the induction of apoptosis .
Pharmacokinetics
Similar compounds have been shown to have good binding affinities and drug-likeness, suggesting that 3-(3-chlorophenyl)-[1,2,4]triazolo[4,3-c]quinazoline may also have favorable pharmacokinetic properties .
Result of Action
The inhibition of c-Met and VEGFR-2 kinases by 3-(3-Chlorophenyl)-[1,2,4]triazolo[4,3-c]quinazoline results in the disruption of cell signaling pathways, leading to the inhibition of cancer cell proliferation and the induction of apoptosis . This can result in the reduction of tumor growth and potentially the regression of the tumor .
properties
IUPAC Name |
3-(3-chlorophenyl)-[1,2,4]triazolo[4,3-c]quinazoline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H9ClN4/c16-11-5-3-4-10(8-11)14-18-19-15-12-6-1-2-7-13(12)17-9-20(14)15/h1-9H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VJMPAMJELAXPHG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C3=NN=C(N3C=N2)C4=CC(=CC=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H9ClN4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.71 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3-Chlorophenyl)-[1,2,4]triazolo[4,3-c]quinazoline |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.